Cas no 1788830-85-2 (2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide)

• Product Name: 2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide
• CAS No: 1788830-85-2
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5404652
• Update Time: 2025-05-28

2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-oxo-2-(3-pyrrolo[2,3-b]pyridin-1-ylpropylamino)ethyl]benzamide
• 2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide

• Inchi： 1S/C19H20N4O2/c24-17(14-22-19(25)16-6-2-1-3-7-16)20-11-5-12-23-13-9-15-8-4-10-21-18(15)23/h1-4,6-10,13H,5,11-12,14H2,(H,20,24)(H,22,25)
• InChI Key： RNGXHORUQJZVOA-UHFFFAOYSA-N
• SMILES： C(NCC(=O)NCCCN1C2=NC=CC=C2C=C1)(=O)C1=CC=CC=C1

Additional information on 2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide

Comprehensive Overview of 2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide (CAS No. 1788830-85-2)

In the realm of pharmaceutical and biochemical research, 2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide (CAS No. 1788830-85-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The compound's 1H-pyrrolo[2,3-b]pyridine core and phenylformamido moiety contribute to its distinctive properties, making it a subject of ongoing scientific exploration.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide. Researchers are increasingly leveraging machine learning algorithms to predict the biological activity and pharmacokinetic profiles of such molecules. This approach aligns with the growing demand for precision medicine and targeted therapies, where understanding the molecular interactions of compounds like 1788830-85-2 is crucial.

The synthesis and characterization of 2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide involve advanced organic chemistry techniques. The compound's acetamide linkage and propyl spacer play pivotal roles in its molecular stability and reactivity. These features are often explored in the context of structure-activity relationship (SAR) studies, which are fundamental to optimizing drug candidates. The 1H-pyrrolo[2,3-b]pyridine scaffold, in particular, is known for its presence in various kinase inhibitors, a class of therapeutics that has seen exponential growth in recent years.

From a biochemical perspective, 2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide exhibits potential interactions with enzyme targets and receptor proteins. This has led to its inclusion in high-throughput screening (HTS) campaigns aimed at identifying novel small-molecule modulators. The compound's phenylformamido group, for instance, may engage in hydrogen bonding with active site residues, a critical factor in drug-target binding.

The growing interest in personalized therapeutics and biomarker-driven drug development has further elevated the relevance of compounds like 1788830-85-2. As the scientific community continues to unravel the complexities of cellular signaling pathways, molecules with 1H-pyrrolo[2,3-b]pyridine cores are being investigated for their potential to modulate key biological processes. This aligns with the broader shift toward mechanism-based drug design, where understanding the molecular underpinnings of disease is paramount.

In conclusion, 2-(phenylformamido)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)acetamide (CAS No. 1788830-85-2) represents a fascinating example of modern medicinal chemistry. Its structural complexity and potential biological activities make it a valuable candidate for further research. As the fields of AI in drug discovery and precision medicine continue to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutics.